![molecular formula C7H5F2NO B2700746 6-(Difluoromethyl)pyridine-3-carbaldehyde CAS No. 946578-32-1](/img/structure/B2700746.png)
6-(Difluoromethyl)pyridine-3-carbaldehyde
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Overview
Description
6-(Difluoromethyl)pyridine-3-carbaldehyde is a chemical compound with the CAS Number: 946578-32-1 . It has a molecular weight of 157.12 and is known by the IUPAC name 6-(difluoromethyl)nicotinaldehyde . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for 6-(Difluoromethyl)pyridine-3-carbaldehyde is1S/C7H5F2NO/c8-7(9)6-2-1-5(4-11)3-10-6/h1-4,7H
. This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
6-(Difluoromethyl)pyridine-3-carbaldehyde is a liquid at room temperature .Scientific Research Applications
- Horner-Wadsworth-Emmons Reaction : 6-(Difluoromethyl)pyridine-3-carbaldehyde serves as a valuable building block in organic synthesis. It participates in the Horner-Wadsworth-Emmons reaction, allowing chemists to construct carbon-carbon double bonds efficiently. This reaction is widely used in the synthesis of pharmaceuticals, agrochemicals, and other bioactive compounds .
- The difluoromethyl group (CF₂H) in this compound imparts unique properties. Researchers utilize it as a fluorinated building block to introduce fluorine atoms into target molecules. Fluorination often enhances bioavailability, metabolic stability, and binding affinity in drug discovery .
- The trifluoromethyl group (CF₃) is commonly found in agrochemicals and pesticides due to its ability to enhance biological activity. Similarly, the difluoromethyl group in 6-(difluoromethyl)pyridine-3-carbaldehyde may contribute to the development of novel crop protection agents .
- Researchers have explored the use of fluorinated aldehydes as fluorescent probes and sensors. The difluoromethyl group could potentially enhance the fluorescence properties of labeled molecules, aiding in biological imaging and detection .
- Incorporating fluorinated moieties into polymers and materials can alter their physical properties. 6-(Difluoromethyl)pyridine-3-carbaldehyde may find applications in designing novel materials with improved thermal stability, hydrophobicity, or other desirable features .
- Fluorinated ligands play a crucial role in coordination chemistry. Researchers may explore the coordination of 6-(difluoromethyl)pyridine-3-carbaldehyde with transition metals to create new catalysts or study metal-ligand interactions .
Organic Synthesis and Medicinal Chemistry
Fluorinated Building Block
Agrochemicals and Pesticides
Fluorescent Probes and Sensors
Materials Science
Fluorine-Containing Ligands in Coordination Chemistry
Safety and Hazards
This compound is classified as dangerous, with hazard statements including H301, H315, H317, H319, and H335 . Precautionary measures include P261, P264, P270, P271, P272, P280, P301+P310, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P333+P313, P337+P313, P362, P363, P403+P233, P405, and P501 .
properties
IUPAC Name |
6-(difluoromethyl)pyridine-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F2NO/c8-7(9)6-2-1-5(4-11)3-10-6/h1-4,7H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBMKXPLMFMGIMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C=O)C(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
946578-32-1 |
Source
|
Record name | 6-(difluoromethyl)pyridine-3-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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